Cas no 1785057-13-7 (2-(2,2,2-Trifluoro-1-methoxyethyl)aniline)

• Product Name: 2-(2,2,2-Trifluoro-1-methoxyethyl)aniline
• CAS No: 1785057-13-7
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6016933
• PubChem ID: 84734028
• Update Time: 2025-10-28

2-(2,2,2-Trifluoro-1-methoxyethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 1785057-13-7
• 2-(2,2,2-Trifluoro-1-methoxyethyl)aniline
• EN300-7438080

• Inchi： 1S/C9H10F3NO/c1-14-8(9(10,11)12)6-4-2-3-5-7(6)13/h2-5,8H,13H2,1H3
• InChI Key： QWZPZZFKTOABBL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1N)OC)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2,2,2-Trifluoro-1-methoxyethyl)aniline

Comprehensive Overview of 2-(2,2,2-Trifluoro-1-methoxyethyl)aniline (CAS No. 1785057-13-7)

2-(2,2,2-Trifluoro-1-methoxyethyl)aniline (CAS No. 1785057-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a trifluoromethyl group and a methoxyethyl moiety attached to an aniline core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The compound's CAS number 1785057-13-7 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its molecular structure combines the electron-withdrawing effects of the trifluoromethyl group with the steric and electronic influence of the methoxyethyl side chain, which can enhance binding affinity in target proteins. This dual functionality makes it a valuable building block for designing small-molecule inhibitors and catalysts in asymmetric synthesis.

Recent trends in chemical research highlight the growing importance of fluorinated anilines, as they often exhibit improved metabolic stability and bioavailability compared to non-fluorinated analogs. 2-(2,2,2-Trifluoro-1-methoxyethyl)aniline aligns with this trend, offering potential advantages in medicinal chemistry and material science. For instance, its incorporation into drug candidates could address challenges like drug resistance or low solubility, which are frequent topics in AI-driven drug design discussions.

From a synthetic perspective, the compound's preparation typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These methods are widely explored in academic and industrial settings, reflecting the broader interest in sustainable synthesis and green chemistry. Researchers are also investigating its use in cross-coupling reactions, a hot topic in catalysis research, to create complex architectures for functional materials.

In the context of search engine optimization (SEO), queries such as "fluorinated aniline derivatives" or "CAS 1785057-13-7 applications" are increasingly common, indicating strong user interest in niche chemical compounds. By addressing these search trends, this article aims to provide a comprehensive resource for chemists, procurement specialists, and R&D professionals seeking detailed information on 2-(2,2,2-Trifluoro-1-methoxyethyl)aniline.

Looking ahead, the compound's potential extends to electronic materials and liquid crystals, where its fluorinated structure could improve thermal stability and optical properties. As the demand for high-performance materials grows, 1785057-13-7 may play a pivotal role in advancing these technologies. Its compatibility with high-throughput screening platforms further underscores its relevance in automated discovery workflows.

To summarize, 2-(2,2,2-Trifluoro-1-methoxyethyl)aniline (CAS No. 1785057-13-7) represents a compelling case study in the intersection of fluorine chemistry and functional group manipulation. Its adaptability across multiple disciplines—from pharmaceuticals to advanced materials—makes it a compound worth watching in the evolving landscape of chemical innovation.